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Compound of Interest

2-Benzyloxy-5-
Compound Name:
bromobenzylbromide

Cat. No. B8595119

Disclaimer: Direct and specific data for "2-Benzyloxy-5-bromobenzylbromide” is not readily
available in the public domain. This guide provides a comprehensive overview of closely
related and structurally similar compounds, namely 2-Benzyloxy-5-bromobenzoic acid and 2-
Bromobenzyl bromide, to offer insights into the potential characteristics of the target molecule.
The information presented herein is intended for an audience of researchers, scientists, and
drug development professionals.

Core Chemical Properties

The properties of brominated benzyl derivatives are dictated by the interplay of the aromatic
ring, the bromine substituent, the benzyloxy group, and the reactive benzyl bromide moiety.
While specific quantitative data for 2-Benzyloxy-5-bromobenzylbromide is unavailable, the
following tables summarize the known properties of key related structures to provide a
comparative reference.

Table 1: Physicochemical Properties of Related
Compounds
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2-Benzyloxy-5- .
Property . . 2-Bromobenzyl bromide
bromobenzoic acid

Molecular Formula C14H11BrO3[1][2] C7HeBr2[3]

Molecular Weight 307.14 g/mol [1][2] 249.93 g/mol [3][4][5]
Melting Point Not specified 29-32 °C[4][6]

Boiling Point Not specified 129 °C at 19 mmHg[4][6]
Solubility Soluble in methanol[1] Soluble in dioxane[4]
Appearance Not specified Solid[4]

2-Benzyloxy-5-

Property . . 2-Bromobenzyl bromide
bromobenzoic acid

CAS Number 62176-31-2[1] 3433-80-5[3][4]
VIQAXGLEBKDMGC- LZSYGINFCREHMD-
InChlKey
UHFFFAOYSA-N[2] UHFFFAOYSA-N[4]
Computed XLogP3 3.6[2] 3.2[5]
Hydrogen Bond Donor Count 1[2] 0[5]

Hydrogen Bond Acceptor
3[2] 0[5]
Count

Synthesis and Reactivity

The synthesis of these compounds typically involves bromination and etherification reactions
on a benzene ring precursor. The reactivity is largely governed by the benzyl bromide group,
which is a potent electrophile, and the substituents on the aromatic ring.

A plausible synthetic pathway for a compound like 2-Benzyloxy-5-bromobenzylbromide
would likely involve the bromination of a benzylic methyl group after establishing the benzyloxy
and bromo substituents on the aromatic ring.
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Reactivity Profile:

The bromoacetyl group, structurally similar to a benzyl bromide, is highly reactive in
nucleophilic substitution reactions.[7] This suggests that 2-Benzyloxy-5-bromobenzylbromide
would readily react with various nucleophiles. The benzyloxy group can also influence the
reactivity of the molecule.[7]

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Benzyloxy-5-bromobenzylbromide are
not available. However, a representative procedure for the synthesis of a related compound, 2-
Benzyloxy-5-bromobenzoic acid, is described below. This can provide a foundational
understanding of the reaction conditions and workup procedures that might be applicable.

Synthesis of 2-(Benzyloxy)-5-bromobenzoic acid[1]

This synthesis involves the hydrolysis of Benzyl 2-benzyloxy-5-bromobenzoate.
Materials:

e Benzyl 2-benzyloxy-5-bromobenzoate (18 g, 45.3 mmol)

e Methanol (50 mL)

e Sodium hydroxide (7.25 g, 181 mmol)

e Water (20.00 mL)

e 4N Hydrochloric acid

o Ethyl acetate (EA)

e Anhydrous sodium sulfate

Saturated brine

Procedure:

o Dissolve Benzyl 2-benzyloxy-5-bromobenzoate in methanol.
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e Add a solution of sodium hydroxide in water to the mixture.

e Heat the reaction mixture to 60°C and stir for 2 hours.

 After the reaction is complete, remove the solvent by rotary evaporation.
 Dilute the residue with water and wash with ethyl acetate.

o Separate the aqueous layer and acidify to a pH of 3 with 4N hydrochloric acid.
o Extract the aqueous layer with ethyl acetate.

o Combine the organic phases, wash with water and then with saturated brine.
e Dry the organic phase over anhydrous sodium sulfate.

» Concentrate the solution under reduced pressure to obtain the final product.
Yield: 13.46 g (97%)

Safety and Handling

Compounds containing benzyl bromide moieties are typically lachrymators and cause skin and
eye irritation.[5][8] They should be handled with appropriate personal protective equipment in a
well-ventilated fume hood.

General Hazards Associated with Related Compounds:

e 2-Benzyloxy-5-bromobenzoic acid: Harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[2]

e 2-Bromobenzyl bromide: Causes severe skin burns and eye damage.[5][6] It is also a
lachrymator.[5]

Precautionary Measures:
» Wear protective gloves, eye protection, and face protection.[8][9]

e Use only outdoors or in a well-ventilated area.[3]
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e Wash skin thoroughly after handling.[8][9]

 In case of contact with skin or eyes, rinse immediately with plenty of water.[9][10]

Potential Applications and Biological Activity

While no specific biological activity is reported for 2-Benzyloxy-5-bromobenzylbromide,
related structures have been investigated for their potential in medicinal chemistry and organic
synthesis.

» Intermediate in Synthesis: Brominated aromatic esters serve as critical intermediates in the
synthesis of more complex organic molecules, including pharmaceuticals.[7]

o Antimicrobial and Cytotoxic Activity: Some benzylidene-furanone derivatives, which can be
synthesized from related starting materials, have shown moderate cytotoxic activity against
various cancer cell lines.[11] The presence of a bromine atom on the benzyl group has been
noted to influence this activity.[11] Benzofuroxan hybrids have also demonstrated
antimicrobial and cytotoxic properties.[12]

e Enzyme Inhibition: The reactivity of the bromoacetyl group suggests potential applications in
enzyme inhibition studies and for probing protein-ligand interactions.[7]
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Caption: Relationship between the target compound and its structurally similar analogs.

General Experimental Workflow for Organic Synthesis
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Caption: A generalized workflow for a typical organic synthesis and purification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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